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Compound of Interest

Compound Name: N-Desmethyl Zopiclone-d8

Cat. No.: B15600515

An In-Depth Technical Guide on the Safety Profile of N-Desmethyl Zopiclone-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for
N-Desmethyl Zopiclone-d8. Due to the limited availability of a dedicated Safety Data Sheet
(SDS) for the deuterated compound, this guide synthesizes information from various sources,
including data on the non-deuterated analog (N-Desmethyl Zopiclone) and the parent drug
(Zopiclone). This information is intended for research and development purposes and should
be used in conjunction with a thorough internal safety assessment.

Physicochemical Properties

The following tables summarize the key physicochemical properties of N-Desmethyl
Zopiclone-d8 and its related compounds. This data is crucial for understanding the
compound's behavior in experimental settings.

Table 1: Physicochemical Data for N-Desmethyl Zopiclone-d8 and its Hydrochloride Salt

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15600515?utm_src=pdf-interest
https://www.benchchem.com/product/b15600515?utm_src=pdf-body
https://www.benchchem.com/product/b15600515?utm_src=pdf-body
https://www.benchchem.com/product/b15600515?utm_src=pdf-body
https://www.benchchem.com/product/b15600515?utm_src=pdf-body
https://www.benchchem.com/product/b15600515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

N-Desmethyl
N-Desmethyl .
Property . Zopiclone-d8 Reference
Zopiclone-d8 .
Hydrochloride
CAS Number 1189805-43-3 1189719-74-1 [1][2]
Molecular Formula C16H7D8CIN60O3 C16H8D8CI2N603 [11[2]
Molecular Weight 382.83 g/mol 419.29 g/mol [1112]
) White to off-white
Appearance Solid ] [2]
solid
Purity >98% >95% (HPLC) [2]13]
Powder: -20°C for 3
years, 4°C for 2 years.
Storage In solvent: -80°C for6  -20°C [2][3]

months, -20°C for 1

month.

Table 2: Physicochemical Data for N-Desmethyl Zopiclone (non-deuterated)

Property Value Reference
CAS Number 59878-63-6 [4]
Molecular Formula C16H15CIN6O3 [4]
Molecular Weight 374.78 g/mol [4]
XLogP3-AA 0 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

C)c;untg p ! ]
Rotatable Bond Count 3 [4]
Topological Polar Surface Area 101 A2 [4]
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Hazard Identification and Safety Data

The following safety information is primarily derived from the non-deuterated N-Desmethyl
Zopiclone and the parent drug, Zopiclone. It is crucial to handle N-Desmethyl Zopiclone-d8
with the same precautions.

Table 3: GHS Hazard Classification for N-Desmethyl Zopiclone

Hazard Class Hazard Statement Pictogram Reference
Skin
o H315: Causes skin )
corrosion/irritation L Warning [4]
irritation
(Category 2)
Serious eye

o H319: Causes serious ]
damage/eye irritation o Warning [4]
eye irritation
(Category 2)

Specific target organ

toxicity, single
] H335: May cause .
exposure; Respiratory ) o Warning [4]
o respiratory irritation
tract irritation

(Category 3)

Table 4: Precautionary Statements for N-Desmethyl Zopiclone
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Type

Statement

Reference

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P264: Wash hands
thoroughly after handling.
P271: Use only outdoors or in
a well-ventilated area. P280:
Wear protective
gloves/protective clothing/eye

protection/face protection.

[4]115]

Response

P302+P352: IF ON SKIN:
Wash with plenty of water.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P319: Get
medical help if you feel unwell.
P332+P317: If skin irritation
occurs: Get medical help.
P362+P364: Take off
contaminated clothing and

wash it before reuse.

[4]1[5]

Storage

P403+P233: Store in a well-
ventilated place. Keep
container tightly closed. P405:

Store locked up.

[4]115]

Disposal

P501: Dispose of
contents/container in

accordance with

[4]115]
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local/regional/national/internati

onal regulations.

Experimental Protocols

Detailed experimental protocols for the safety testing of N-Desmethyl Zopiclone-d8 are not
publicly available. The hazard classifications provided are based on computational predictions
and data from analogous compounds. Researchers should refer to standard OECD guidelines
for chemical safety testing when designing their own experimental protocols.

Diagrams

The following diagrams illustrate key conceptual frameworks relevant to the handling and

safety assessment of N-Desmethyl Zopiclone-d8.
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Hazard Identification

N-Desmethyl Zopiclone-d8

:

Review available literature and SDS for the compound and its analogs

Identify GHS Hazard Classes:
- Skin Irritation

- Eye Irritation
- Respiratory Irritation

Assign Pictograms and Signal Words

:

Determine Precautionary Statements
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Safe Handling and Storage Protocol

Receipt of N-Desmethyl Zopiclone-d8

Store at recommended conditions:
-20°C or as specified

:

Handle in a well-ventilated area
(e.g., fume hood)

'

Wear appropriate PPE:
- Gloves
- Lab coat
- Eye protection

:

Weighing and Aliquoting

Dispose of waste according to
institutional and local regulations

End of Handling
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Move to fresh air | Seek medical attention if symptoms persist |

Remove contaminated clothing | Wash with soap and water

First Aid Measures for N-Desmethyl Zopiclone Exposure  Inhalation ~ Skin Contact ~ Eye Contact  Ingestion

Rinse with water for several minutes

Remove contact lenses, if present and easy to do | Seek medical attention |

in, Rinse mou th

Seek immediate medical attention |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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